Cas no 61045-33-8 ((2R,3R)-diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate)

(2R,3R)-Diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate is a chiral spirocyclic compound featuring a 1,4-dioxaspiro[4.5]decane core with two ester-functionalized stereocenters. Its rigid spirocyclic structure and defined (2R,3R) configuration make it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. The compound’s stability, conferred by the ketal-protected carbonyl groups, allows for selective transformations under controlled conditions. Its diethyl ester groups enhance solubility in organic solvents, facilitating further derivatization. This compound is particularly useful in the synthesis of enantiomerically pure compounds, serving as a precursor for chiral ligands, catalysts, or biologically active molecules. Its well-defined stereochemistry ensures high selectivity in stereospecific reactions.

(2R,3R)-diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate structure

61045-33-8 structure

Product Name:(2R,3R)-diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate

CAS No:61045-33-8

MF:C₁₄H₂₂O₆

MW:286.320885181427

CID:493753

Update Time:2025-06-07

(2R,3R)-diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1,4-Dioxaspiro[4.5]decane-2,3-dicarboxylic acid, diethyl ester,(2R,3R)-
- (2R,3R)-diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate
- (2R,3R)-Diethyl 1,4-Dioxaspiro[4.5]decane-2,3-dicarbox ylate,99%e.e.
- 1,4-Dioxaspiro[4.5]decane-2,3-dicarboxylic acid, 2,3-diethyl ester, (2R,3R)-
- Inchi： 1S/C14H22O6/c1-3-17-12(15)10-11(13(16)18-4-2)20-14(19-10)8-6-5-7-9-14/h10-11H,3-9H2,1-2H3/t10-,11-/m1/s1
- InChI Key： PGTQQJKIKPXQAI-GHMZBOCLSA-N
- SMILES： O1C2(CCCCC2)O[C@@H](C(OCC)=O)[C@@H]1C(OCC)=O

(2R,3R)-diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AN HUI ZE SHENG Technology Co., Ltd.	135709-1G	(2R,3R)-diethyl 1,4-dioxaspiro[4.5]decane-2,3-dicarboxylate	61045-33-8	≥98%cp,≥99%ee	1g	￥405.00	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1595607-1g	Diethyl (2R,3R)-1,4-dioxaspiro[4.5]Decane-2,3-dicarboxylate	61045-33-8	98%	1g	￥364.00	2024-05-07